Cas no 1361826-08-5 (3-Amino-2-(2,6-dichlorophenyl)isonicotinic acid)

• Product Name: 3-Amino-2-(2,6-dichlorophenyl)isonicotinic acid
• CAS No: 1361826-08-5
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 4928358
• Update Time: 2025-05-19

3-Amino-2-(2,6-dichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,6-dichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H8Cl2N2O2/c13-7-2-1-3-8(14)9(7)11-10(15)6(12(17)18)4-5-16-11/h1-5H,15H2,(H,17,18)
• InChI Key： INBSXCGMCTWYHH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=C(C(=O)O)C=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 3.2
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-2-(2,6-dichlorophenyl)isonicotinic acid

Recent Advances in the Study of 3-Amino-2-(2,6-dichlorophenyl)isonicotinic acid (CAS: 1361826-08-5)

3-Amino-2-(2,6-dichlorophenyl)isonicotinic acid (CAS: 1361826-08-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-Amino-2-(2,6-dichlorophenyl)isonicotinic acid is its role as a building block for the synthesis of small-molecule inhibitors targeting specific kinases. Recent publications highlight its utility in the design of compounds that modulate the activity of protein kinases involved in inflammatory pathways. For instance, a 2023 study demonstrated that derivatives of this compound exhibit potent inhibitory effects on JAK-STAT signaling, a pathway implicated in autoimmune diseases and cancer progression.

In addition to its kinase inhibitory properties, 3-Amino-2-(2,6-dichlorophenyl)isonicotinic acid has been investigated for its potential as a scaffold for developing antimicrobial agents. A recent preprint article (2024) reported that certain analogs of this compound display broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

From a chemical perspective, the structural features of 3-Amino-2-(2,6-dichlorophenyl)isonicotinic acid make it a versatile intermediate for further derivatization. The presence of both amino and carboxylic acid functional groups allows for facile modification, enabling the introduction of diverse pharmacophores. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with green chemistry approaches gaining traction. For example, a 2023 paper described a solvent-free synthesis route that significantly reduces environmental impact while maintaining high efficiency.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-Amino-2-(2,6-dichlorophenyl)isonicotinic acid. Pharmacokinetic studies indicate that some derivatives exhibit limited bioavailability, necessitating further structural optimization. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. A recent patent application (2024) disclosed a series of prodrugs designed to improve the oral absorption of this class of compounds.

In conclusion, 3-Amino-2-(2,6-dichlorophenyl)isonicotinic acid (CAS: 1361826-08-5) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a precursor for biologically active molecules continues to expand, driven by innovative synthetic approaches and a deeper understanding of its mechanism of action. Future research directions may include the exploration of its potential in combination therapies and the development of more selective derivatives with improved drug-like properties.